Cas no 223398-97-8 ((1S)-2,2-Dibromocyclopropane-1-carboxylic acid)

• Product Name: (1S)-2,2-Dibromocyclopropane-1-carboxylic acid
• CAS No: 223398-97-8
• MF: C₄H₄Br₂O₂
• MW: 243.881360054016
• MDL: MFCD34168319
• CID: 5654862
• PubChem ID: 12467647
• Update Time: 2025-05-20

(1S)-2,2-Dibromocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27692913
• 223398-97-8
• (1S)-2,2-Dibromocyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2,2-dibromo-, (1S)-

• MDL： MFCD34168319
• Inchi： 1S/C4H4Br2O2/c5-4(6)1-2(4)3(7)8/h2H,1H2,(H,7,8)/t2-/m0/s1
• InChI Key： ZZQWHIVRLNQEDZ-REOHCLBHSA-N
• SMILES： BrC1(C[C@H]1C(=O)O)Br

Computed Properties

• Exact Mass: 243.85576g/mol
• Monoisotopic Mass: 241.85780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 2.632±0.06 g/cm3(Predicted)
• Boiling Point: 302.7±42.0 °C(Predicted)
• pka: 3.24±0.22(Predicted)

Additional information on (1S)-2,2-Dibromocyclopropane-1-carboxylic acid

Introduction to (1S)-2,2-Dibromocyclopropane-1-carboxylic Acid (CAS No. 223398-97-8)

(1S)-2,2-Dibromocyclopropane-1-carboxylic acid, with the CAS number 223398-97-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The cyclopropane ring, a three-membered carbon heterocycle, introduces rigidity and reactivity that make it a valuable scaffold for designing novel bioactive molecules.

The stereochemistry of the compound, specifically the (1S) configuration, plays a crucial role in its biological activity. Chiral compounds often exhibit different pharmacological properties depending on their optical isomers, making the precise control of stereochemistry essential for therapeutic applications. The presence of two bromine atoms at the 2-position of the cyclopropane ring enhances the electrophilicity of the molecule, facilitating various chemical transformations that are useful in synthetic pathways.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their potential as intermediates in the synthesis of pharmaceuticals. The brominated derivative, (1S)-2,2-dibromocyclopropane-1-carboxylic acid, serves as a versatile building block for constructing more complex molecules. Its reactivity allows for further functionalization through nucleophilic substitution reactions, cross-coupling reactions, and other organic transformations.

One of the most compelling aspects of this compound is its utility in the development of new drugs. Researchers have explored its use as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The cyclopropane moiety can influence the electronic properties and binding affinity of drug candidates, making it an attractive feature for medicinal chemists.

The synthesis of (1S)-2,2-dibromocyclopropane-1-carboxylic acid involves multi-step organic reactions that highlight its synthetic value. The carboxylic acid group provides a site for further derivatization, while the bromine atoms offer handles for selective modifications. These features make it a valuable intermediate in the construction of complex molecular architectures.

Recent studies have also demonstrated the importance of stereocontrol in the synthesis of biologically active compounds. The (1S) configuration of (1S)-2,2-dibromocyclopropane-1-carboxylic acid has been shown to influence its interactions with biological targets. This underscores the need for precise stereochemical control in drug design, where even small differences in molecular structure can lead to significant changes in pharmacological activity.

The compound's potential extends beyond pharmaceutical applications. It has been investigated as a material for polymer science and as a component in advanced chemical synthesis techniques. The unique reactivity of cyclopropane derivatives continues to inspire new research directions and innovations in synthetic chemistry.

In conclusion, (1S)-2,2-dibromocyclopropane-1-carboxylic acid (CAS No. 223398-97-8) is a multifaceted compound with significant implications in organic chemistry and drug development. Its structural features, including the chiral center and brominated cyclopropane ring, make it a valuable tool for synthetic chemists and medicinal researchers. As our understanding of molecular structure-property relationships continues to evolve, compounds like this are likely to play an increasingly important role in advancing chemical research and therapeutic innovation.